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Introduction

D-Panthenol, the biologically active alcohol analog of pantothenic acid (Vitamin B5), is a
cornerstone ingredient in a multitude of pharmaceutical and cosmetic formulations.[1][2] Its
widespread use is attributed to its excellent moisturizing, wound healing, and anti-inflammatory
properties.[3] Upon topical application or administration, D-Panthenol readily penetrates the
skin and is oxidized to D-pantothenic acid, an essential precursor for the biosynthesis of
Coenzyme A (CoA).[2] CoA is a critical cofactor in numerous metabolic pathways vital for
cellular energy production, lipid synthesis, and protein metabolism, which are fundamental for
skin barrier function and repair.

This technical guide provides a comprehensive overview of the core foundational properties of
D-Panthenol in solution, with a focus on quantitative data, detailed experimental
methodologies, and the underlying mechanisms of action relevant to formulation development
and scientific research.

Physicochemical and Solubility Properties

D-Panthenol is a clear, colorless to slightly yellow, highly viscous, and hygroscopic liquid at
room temperature.[4][5] Its physicochemical characteristics are pivotal for its formulation and
delivery.
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General Physicochemical Properties

A summary of the key physicochemical properties of D-Panthenol is presented in Table 1.

Table 1: General Physicochemical Properties of D-Panthenol

Property Value Reference(s)
Chemical Formula CoH19NOa4 [6]
Molecular Weight 205.25 g/mol [5][6]
Colorless, clear, highly
Appearance ] o [5]
viscous, hygroscopic liquid
Density 1.20 g/mL at 20 °C [6]

Refractive Index (n20/D)

1.495 - 1.502

Specific Optical Rotation
([a]20/D)

+29.0° to +31.5°

[7]

Boiling Point

118-120 °C at 0.02 mmHg

[8]

Solubility Profile

D-Panthenol's solubility is a critical factor in formulation design. It is a polar molecule,

exhibiting high solubility in polar solvents and poor solubility in non-polar media.

Table 2: Solubility of D-Panthenol in Various Solvents
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Qualitative Quantitative
Solvent . o Reference(s)
Solubility Solubility

Readily miscible /
Water > 509 g/L (22 °C) [1][5]
Freely soluble

Readily miscible /
Ethanol - [11[5]
Freely soluble

Readily miscible /
Methanol - [1][5]
Freely soluble

Readily miscible /
Propylene Glycol - [1][5]
Freely soluble

Glycerin Slightly soluble - [5][8]
Diethyl Ether Moderately soluble - [41[8]
Chloroform Soluble (1:100) - [41[8]
Fats and Oils Insoluble - [1][4]

Stability in Solution

The stability of D-Panthenol is paramount for ensuring the efficacy and shelf-life of
formulations. Its degradation is primarily influenced by pH and temperature.

Influence of pH

D-Panthenol is most stable in aqueous solutions with a pH range of 4 to 6.[5][9] In more acidic
or alkaline conditions, it is susceptible to hydrolytic cleavage of its amide bond, yielding pantoic
acid and 3-aminopropanol.[9][10]

Influence of Temperature

Exposure to temperatures exceeding 70-75°C can cause racemization, the conversion of the
biologically active D-panthenol to a mixture of D- and L-isomers.[4][9][10] Since only the D-
enantiomer is biologically active, racemization leads to a reduction in the formulation's
physiological efficacy.[1] For short periods, D-Panthenol may be heated to 40°C to improve its
flowability.[4]
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Table 3: Stability Profile of D-Panthenol in Aqueous Solution

Recommended

Condition Effect . Reference(s)
Handling
) ) N Maintain pH between
Optimal pH Range High stability [5119]
4 and 6.
Acidic Conditions (pH ) Avoid prolonged
Hydrolytic cleavage [9][10]
<4) exposure.
Alkaline Conditions ) Avoid prolonged
Hydrolytic cleavage [9][10]
(pH>7) exposure.
Avoid high

o temperatures. Add to
Elevated Temperature = Racemization and

) formulations during [4119][10]
(> 70-75°C) potential cleavage )
the cooling phase (<
40°C).
Can be liquefied by
May cause )
Low Temperature heating at 65°C for [9]

crystallization
several hours.

Store in sealed
Air and Light Fairly stable containers protected [4]
from light.

Biological Mechanism of Action

The therapeutic effects of D-Panthenol are mediated through its conversion to pantothenic
acid and subsequent integration into a fundamental metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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